Cas no 121454-61-3 (N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide)

• Product Name: N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide
• CAS No: 121454-61-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1063197
• PubChem ID: 14234830
• Update Time: 2025-06-08

N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide
• N-(7-hydroxy-1,2,3,4-tetrahydro-[2]naphthyl)-acetamide
• DB-298162
• SCHEMBL9669811
• 121454-61-3
• N-(7-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetamide

• Inchi： 1S/C12H15NO2/c1-8(14)13-11-4-2-9-3-5-12(15)7-10(9)6-11/h3,5,7,11,15H,2,4,6H2,1H3,(H,13,14)
• InChI Key： KYSJXDTUXLCEMC-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)CC(CC2)NC(C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide

Recent Advances in the Study of N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide (CAS: 121454-61-3)

The compound N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide (CAS: 121454-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene backbone and acetamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide exhibits selective binding affinity for serotonin receptors, particularly the 5-HT1A subtype. This finding suggests potential applications in the treatment of neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a robust foundation for further investigation.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory properties. A team at the University of Cambridge reported in a 2024 paper that N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The study employed high-throughput screening and molecular docking techniques to identify the compound's interaction with key inflammatory pathways, highlighting its potential as a novel anti-inflammatory agent.

The synthetic accessibility of N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide has also been a focus of recent work. A 2023 publication in Organic Letters detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The new method utilizes green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more sustainable for large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to develop this compound into a viable drug candidate.

Despite these promising developments, challenges remain in the clinical translation of N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide. Pharmacokinetic studies have revealed variable bioavailability, prompting researchers to investigate prodrug strategies and formulation optimizations. Recent preclinical trials have shown that nanoparticle-based delivery systems can enhance the compound's stability and tissue penetration, as reported in a 2024 issue of Advanced Drug Delivery Reviews.

Looking ahead, the future research directions for N-(1,2,3,4-Tetrahydro-7-hydroxy-2-naphthalenyl)acetamide appear multifaceted. Ongoing studies are exploring its potential in combination therapies, particularly with existing neuroprotective and anti-inflammatory drugs. Additionally, structural analogs are being synthesized to improve selectivity and reduce off-target effects. The compound's versatility and demonstrated biological activities position it as a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.